Cas no 137314-27-3 (Benzeneacetic acid, a-[4-(hydroxymethyl)-2-propylphenoxy]-, methylester)

• Product Name: Benzeneacetic acid, a-[4-(hydroxymethyl)-2-propylphenoxy]-, methylester
• CAS No: 137314-27-3
• MF: C₁₉H₂₂O₄
• MW: 314.375586032867
• CID: 1241911
• Update Time: 2024-08-03

Benzeneacetic acid, a-[4-(hydroxymethyl)-2-propylphenoxy]-, methylester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-[4-(hydroxymethyl)-2-propylphenoxy]-, methylester
• Benzeneacetic acid, α-[4-(hydroxymethyl)-2-propylphenoxy]-, methyl ester

• Inchi： 1S/C19H22O4/c1-3-7-16-12-14(13-20)10-11-17(16)23-18(19(21)22-2)15-8-5-4-6-9-15/h4-6,8-12,18,20H,3,7,13H2,1-2H3
• InChI Key： VKHUSXKGLZAXGX-UHFFFAOYSA-N
• SMILES： C1(C(OC2=CC=C(CO)C=C2CCC)C(OC)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 367.14203

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 449.8±40.0 °C(Predicted)
• PSA: 76.07
• pka: 14.35±0.10(Predicted)